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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120

This document provides a concise overview of the core physicochemical properties of 6-
Methyl-4-chromanone, a compound of interest in biochemical research and as an
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The data presented
herein is compiled from established chemical databases.

Core Molecular Data

The fundamental molecular characteristics of 6-Methyl-4-chromanone are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and
interpretation of experimental results.

Property Value Source

PubChem|[2], Sigma-Aldrich,

Molecular Formula C10H1002

Chem-Impex[1]
Molecular Weight 162.19 g/mol Sigma-Aldrich, Chem-Impex[1]
162.18 g/mol PubChem|[2]

Experimental Protocols

The molecular formula and weight are computationally derived properties based on the
compound's structure, as referenced by databases such as PubChem.[2] Experimental
determination of molecular weight is typically achieved through mass spectrometry.
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Protocol: Molecular Weight Determination via Mass Spectrometry (General)

o Sample Preparation: A dilute solution of 6-Methyl-4-chromanone is prepared in a suitable
volatile solvent (e.g., methanol, acetonitrile).

¢ lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, such as Electron lonization (El) or Electrospray lonization (ESI).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The abundance of each ion is measured by a detector, generating a mass
spectrum.

o Data Analysis: The molecular ion peak ([M]* or [M+H]*) in the spectrum is identified to
determine the molecular weight of the compound.

Data Visualization

The logical relationship between the compound’'s common name, its elemental composition
(molecular formula), and its calculated mass (molecular weight) is a foundational concept in
chemistry. This relationship is depicted in the following diagram.
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Fig. 1: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361120#6-methyl-4-chromanone-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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